Cas no 147962-92-3 (1,3-Propanediol, 2-chloro-2-(hydroxymethyl)-)

• Product Name: 1,3-Propanediol, 2-chloro-2-(hydroxymethyl)-
• CAS No: 147962-92-3
• MF: C₄H₉ClO₃
• MW: 140.565460920334
• CID: 3775641
• PubChem ID: 85686150
• Update Time: 2025-04-22

1,3-Propanediol, 2-chloro-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-chloro-2-(hydroxymethyl)-
• 2-Chloro-2-(hydroxymethyl)propane-1,3-diol
• 147962-92-3

• Inchi： 1S/C4H9ClO3/c5-4(1-6,2-7)3-8/h6-8H,1-3H2
• InChI Key： DNDOSDUOUWWBPN-UHFFFAOYSA-N
• SMILES： C(O)C(Cl)(CO)CO

Computed Properties

• Exact Mass: 140.0240218Da
• Monoisotopic Mass: 140.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 60.7Ų